5,5-Dimethyl-4-oxocaproaldehyde

• Molecular Formula: C8H14O2
• Molecular Weight: 142.20 g/mol
• IUPAC Name: 5,5-dimethyl-4-oxohexanal
• InChI: InChI=1S/C8H14O2/c1-8(2,3)7(10)5-4-6-9/h6H,4-5H2,1-3H3
• InChI Key: CAXYFNXJIXJIGB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)CCC=O

Description

5,5-Dimethyl-4-oxocaproaldehyde is a useful research compound. Its molecular formula is C8H14O2 and its molecular weight is 142.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5,5-Dimethyl-4-oxocaproaldehyde cl was prepared analogously to al by reaction of pivaloyl chloride and allyl chloride (see I.1.). 41 g (195 mmol) of c1 were reacted with cyclopentadiene and potassium tert-butylate and the mixture was worked up, analogously to instructions I.1. The reaction time was 19 hours at room temperature. Column chromatography gave 3.2 g (10%) of indene c2 as a yellow oil (2 double bond isomers).